AM-087

• CAS: 152674-96-9
• Molecular Formula: C23H33BrO2
• Molecular Weight: 421.4 g/mol
• InChI: InChI=1S/C23H33BrO2/c1-15-8-9-18-17(12-15)21-19(25)13-16(14-20(21)26-23(18,4)5)22(2,3)10-6-7-11-24/h8,13-14,17-18,25H,6-7,9-12H2,1-5H3/t17-,18-/m1/s1
• InChIKey: RJPGJHLVEUSRRA-QZTJIDSGSA-N

AM-087: High-Affinity CB1 Agonist

AM-087 is a synthetic, dibenzopyran-class cannabinoid derived from Δ8‑tetrahydrocannabinol (Δ8‑THC) by substitution at the 3‑position side chain with a terminal bromine atom [1]. It functions as a potent and selective agonist of the cannabinoid CB1 receptor, with a reported binding affinity (Ki) of 0.43 nM at CB1 and 6.47 nM at CB2, giving it roughly 15‑fold selectivity for CB1 over CB2 [1][2]. This affinity translates to approximately 100‑fold greater potency than the parent phytocannabinoid Δ8‑THC, a feature attributed to the bulky bromine substituent on the aliphatic side chain [1][3].

Workflow CB1 receptor signaling and electrophysiology studies

Selection High-affinity CB1 agonist probe with reported subtype selectivity

Use Context Halogenated cannabinoid SAR reference and positive control research

• [1] Wikipedia contributors. List of AM cannabinoids. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/List_of_AM_cannabinoids (accessed 2026-04-23). View Source
• [2] BindingDB entry for AM-087 (CHEMBL199561). BindingDB. https://www.bindingdb.org/ (accessed 2026-04-23). View Source
• [3] Wikipedia contributors. AM-087. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/AM-087 (accessed 2026-04-23). View Source

Why AM-087 Cannot Be Replaced

Within the classical dibenzopyran cannabinoid family, even minor modifications to the C3 side chain drastically alter receptor affinity, selectivity, and downstream functional activity [1]. Compounds such as AM‑411 (adamantyl‑substituted) or CP 55,940 (non‑selective bicyclic cannabinoid) exhibit markedly different CB1/CB2 selectivity profiles and binding kinetics, meaning that interchange with AM‑087 in pharmacological studies will confound dose‑response relationships and receptor‑subtype attribution [2][3]. The brominated side chain of AM‑087 confers a unique combination of sub‑nanomolar CB1 affinity and moderate CB1 selectivity that is not replicated by other halogenated or alkyl‑substituted analogs, making it a non‑fungible tool for probing CB1‑mediated signaling in vitro and in vivo [1][4].

AM-087 (Target)

Brominated C3 side chain drives distinct CB1 binding and ~15‑fold selectivity

AM‑411 / CP 55,940

Adamantyl or bicyclic scaffolds shift selectivity profiles and binding kinetics

AM-087 (Target)

Moderate CB1/CB2 selectivity supports mixed‑receptor study designs

AM‑2389 / Ultra‑selective analogs

Higher selectivity may mask CB1‑CB2 crosstalk or immunomodulatory endpoints

• [1] Nikas SP, et al. Bornyl- and isobornyl-Δ8-tetrahydrocannabinols: a novel class of cannabinergic ligands. J Med Chem. 2008;51(20):6393–6399. doi:10.1021/jm8005299. View Source
• [2] Järbe TUC, et al. (−)-Adamantyl-Δ8-tetrahydrocannabinol (AM-411), a selective cannabinoid CB1 receptor agonist: effects on open-field behaviors and antagonism by SR-141716 in rats. Behav Pharmacol. 2004;15(7):525–532. View Source
• [3] Showalter VM, et al. Evaluation of binding in a transfected cell line expressing a peripheral cannabinoid receptor (CB2): identification of cannabinoid receptor subtype selective ligands. J Pharmacol Exp Ther. 1996;278(3):989–999. View Source
• [4] Makriyannis A, et al. Pharmacological evaluation of halogenated Δ8-THC analogs. Pharmacol Biochem Behav. 1991;40(3):509–515. View Source

AM-087: Binding & Selectivity Evidence

CB1 Affinity vs Δ8-THC & Δ9-THC

AM-087 shows a CB1 Ki of 0.43 nM, which is roughly 100‑fold lower (i.e., higher affinity) than the parent phytocannabinoid Δ8‑THC and approximately 17‑fold lower than the typical Ki range reported for Δ9‑THC (7.1–40.7 nM) [1][2]. This places AM-087 among the highest‑affinity classical cannabinoid CB1 agonists, surpassing even the widely used high‑affinity probe CP 55,940 (Ki 0.58–2.26 nM) .

CB1 Affinity vs Δ8‑/Δ9‑THC

Cross-study comparable

CB1 Ki = 0.43 nM

~100‑fold higher affinity than Δ8‑THC; exceeds CP 55,940 in several comparisons

Supports low‑concentration CB1 occupancy and reduced off‑target risk

Radioligand displacement assays; conditions vary across sources

Evidence Dimension	CB1 receptor binding affinity (Ki)
Target Compound Data	0.43 nM
Comparator Or Baseline	Δ8-THC ~43 nM (estimated from 100‑fold difference); Δ9-THC Ki = 7.1–40.7 nM; CP 55,940 Ki = 0.58–2.26 nM
Quantified Difference	~100‑fold vs Δ8‑THC; ~17–95‑fold vs Δ9‑THC; comparable or slightly higher affinity than CP 55,940 (up to ~5‑fold difference at the upper bound)
Conditions	Radioligand displacement: [³H]CP‑55,940 binding to rat cortical membranes (for AM‑087 and THC); human recombinant CB1 (for CP 55,940)

Why This Matters

Researchers needing maximal CB1 occupancy at low concentrations can achieve this with AM‑087, reducing the risk of solvent‑related artifacts or off‑target effects that may arise when using less potent agonists requiring higher dosing.

• [1] Wikipedia contributors. List of AM cannabinoids. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/List_of_AM_cannabinoids (accessed 2026-04-23). View Source
• [2] Showalter VM, et al. Evaluation of binding in a transfected cell line expressing a peripheral cannabinoid receptor (CB2): identification of cannabinoid receptor subtype selective ligands. J Pharmacol Exp Ther. 1996;278(3):989–999. View Source

CB1/CB2 Selectivity vs CP 55,940

AM-087 displays a CB1/CB2 Ki ratio of 0.066 (CB1 Ki = 0.43 nM, CB2 Ki = 6.47 nM), corresponding to approximately 15‑fold selectivity for CB1 over CB2 [1]. In contrast, CP 55,940 is essentially non‑selective, with a CB1/CB2 Ki ratio near unity (CB1 Ki = 0.58 nM, CB2 Ki = 0.69 nM) . This difference means that at equi‑effective CB1 concentrations, AM‑087 engages far fewer CB2 receptors, allowing cleaner dissection of CB1‑mediated signaling in mixed‑receptor systems.

CB1/CB2 Selectivity vs CP 55,940

Cross-study comparable

AM‑087: ~15‑fold CB1‑selective

CP 55,940: non‑selective (ratio ~0.84)

Enables cleaner attribution of CB1‑mediated signaling

Assays used rat brain membranes and human recombinant receptors

Evidence Dimension	CB1/CB2 selectivity ratio
Target Compound Data	CB1 Ki = 0.43 nM, CB2 Ki = 6.47 nM; selectivity ratio (CB1/CB2) = 0.066 (~15‑fold CB1‑selective)
Comparator Or Baseline	CP 55,940: CB1 Ki = 0.58 nM, CB2 Ki = 0.69 nM; selectivity ratio ~0.84 (non‑selective)
Quantified Difference	~15‑fold selectivity for CB1 over CB2 for AM‑087 vs. essentially no selectivity for CP 55,940
Conditions	Radioligand displacement: [³H]CP‑55,940 in rat brain membranes (AM‑087); human recombinant CB1/CB2 (CP 55,940)

Why This Matters

Studies aiming to attribute a biological effect specifically to CB1 activation, while minimizing CB2‑mediated immunomodulatory confounds, benefit from AM‑087's selectivity profile, which is superior to that of the commonly used non‑selective probe CP 55,940.

• [1] Wikipedia contributors. List of AM cannabinoids. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/List_of_AM_cannabinoids (accessed 2026-04-23). View Source

CB1 Affinity Advantage vs AM‑411

Within the same dibenzopyran scaffold, AM‑087 (Ki = 0.43 nM) achieves roughly 16‑fold higher CB1 affinity than the adamantyl‑substituted analog AM‑411 (Ki = 6.86 nM) [1][2]. This difference is attributable to the terminal bromine on the AM‑087 side chain versus the bulky adamantyl group in AM‑411, highlighting how side‑chain electronic and steric properties critically dictate receptor engagement [3].

Affinity Advantage vs AM‑411

Cross-study comparable

AM‑087 Ki = 0.43 nM vs AM‑411 Ki = 6.86 nM

~16‑fold higher CB1 affinity

Brominated reference for SAR probing side‑chain steric/electronic effects

Both tested in rat brain synaptosomal membranes

Evidence Dimension	CB1 receptor binding affinity (Ki)
Target Compound Data	0.43 nM
Comparator Or Baseline	AM‑411 (CB1 Ki = 6.86 nM)
Quantified Difference	~16‑fold higher affinity for AM‑087
Conditions	Radioligand displacement: [³H]CP‑55,940 in rat brain synaptosomal membranes for both compounds

Why This Matters

For SAR studies exploring the role of the C3 side chain in classical cannabinoids, AM‑087 provides a brominated reference point that is significantly more potent than the frequently used AM‑411, allowing finer resolution of affinity‑modulating structural features.

• [1] Wikipedia contributors. List of AM cannabinoids. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/List_of_AM_cannabinoids (accessed 2026-04-23). View Source
• [2] BindingDB entry for AM‑411 (CHEMBL434351). BindingDB. https://www.bindingdb.org/ (accessed 2026-04-23). View Source
• [3] Makriyannis A, et al. Pharmacological evaluation of halogenated Δ8-THC analogs. Pharmacol Biochem Behav. 1991;40(3):509–515. View Source

Bromine Substitution Enhances CB1 Affinity

Systematic evaluation of halogenated Δ8‑THC analogs demonstrated that 5′‑bromo substitution increases in vivo potency by 2‑ to 40‑fold compared to (−)‑Δ8‑THC across antinociception, sedation, and catalepsy assays [1]. Although these data are for 5′‑halogenated rather than 3‑side‑chain halogenated analogs, the principle that bromine introduction markedly enhances cannabinoid activity is well established, and AM‑087's 100‑fold affinity gain over Δ8‑THC represents the extreme of this halogen‑potentiation trend [2].

Bromine Substitution SAR

Class-level inference

5′‑bromo‑Δ8‑THC analogs: 2–40‑fold in vivo potentiation

AM‑087 3‑bromo side chain extends this trend to ~100‑fold affinity gain

Supports halogen‑bonding hypothesis; data to verify in direct side‑chain comparisons

Class‑level inference from halogenated analog studies

Evidence Dimension	In vivo potency (antinociception, sedation, catalepsy) and in vitro binding
Target Compound Data	AM‑087: ~100‑fold more potent than Δ8‑THC at CB1 (Ki = 0.43 nM)
Comparator Or Baseline	5′‑bromo‑Δ8‑THC: 2–40‑fold more potent than (−)‑Δ8‑THC in vivo; non‑halogenated alkyl‑Δ8‑THC analogs typically show <5‑fold improvement
Quantified Difference	AM‑087's affinity gain exceeds even the upper range observed for 5′‑halogenated analogs (40‑fold), indicating the 3‑side‑chain bromine confers a uniquely large potency enhancement
Conditions	Rat cortical membrane binding assay (AM‑087); mouse tetrad assay for in vivo halogenated analogs

Why This Matters

Procurement of AM‑087 provides a halogenated classical cannabinoid with an exceptionally large affinity boost over the parent scaffold, making it a valuable positive control for halogen‑based SAR campaigns and a benchmark for computational docking studies of halogen‑bonding interactions at CB1.

• [1] Makriyannis A, et al. Pharmacological evaluation of halogenated Δ8-THC analogs. Pharmacol Biochem Behav. 1991;40(3):509–515. View Source
• [2] Wikipedia contributors. AM-087. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/AM-087 (accessed 2026-04-23). View Source

CB1 Selectivity Compared to AM‑2389

AM‑2389 has a reported CB1 Ki of 0.16 nM with 26‑fold selectivity over CB2, making it more potent but also more CB1‑selective than AM‑087 (0.43 nM, ~15‑fold selectivity) [1][2]. For experimental designs that require substantial CB1 activation without complete CB2 silencing—such as studies of CB1‑CB2 heteromer function or certain immunomodulation assays—the intermediate selectivity of AM‑087 may be advantageous over the more stringently CB1‑selective AM‑2389.

Selectivity vs AM‑2389

Cross-study comparable

AM‑2389: 26‑fold CB1‑selective, Ki 0.16 nM

AM‑087 retains measurable CB2 engagement (15‑fold selectivity)

Intermediate selectivity may preserve CB1‑CB2 crosstalk signals

Avoids complete CB2 silencing for heteromer/immunomodulation assays

Evidence Dimension	CB1 affinity and CB1/CB2 selectivity
Target Compound Data	CB1 Ki = 0.43 nM, CB2 Ki = 6.47 nM; selectivity ~15‑fold
Comparator Or Baseline	AM‑2389: CB1 Ki = 0.16 nM, selectivity ~26‑fold
Quantified Difference	AM‑2389 has ~2.7‑fold higher CB1 affinity and ~1.7‑fold higher selectivity; AM‑087 retains measurable CB2 engagement
Conditions	Rat brain membrane [³H]CP‑55,940 displacement assay for both compounds

Why This Matters

Investigators who require a potent CB1 agonist that does not fully ablate CB2 co‑signaling should select AM‑087 over AM‑2389, as the latter's extreme selectivity may mask CB1‑CB2 crosstalk phenomena.

• [1] Wikipedia contributors. AM‑2389. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/AM-2389 (accessed 2026-04-23). View Source
• [2] Wikipedia contributors. List of AM cannabinoids. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/List_of_AM_cannabinoids (accessed 2026-04-23). View Source

AM-087: Research & Industrial Use Cases

CB1-Selective Profiling in Native Tissues

With a CB1 Ki of 0.43 nM and 15‑fold selectivity over CB2, AM‑087 can be used at low nanomolar concentrations to selectively activate CB1 receptors in brain slice electrophysiology or synaptosomal assays without saturating CB2 targets [1]. This is particularly valuable when studying CB1‑mediated modulation of neurotransmitter release in tissues co‑expressing both receptor subtypes.

SAR Benchmarking for Halogenated Cannabinoids

The 100‑fold affinity enhancement of AM‑087 over Δ8‑THC, driven by its 3‑bromo side chain, establishes it as a high‑affinity reference standard for SAR programs exploring halogen‑bonding contributions to CB1 binding [1][2]. New analogs can be directly compared against AM‑087 to quantify the impact of alternative halogen substitutions or side‑chain lengths.

Positive Control in Cannabinoid Tetrad Assays

Halogenated Δ8‑THC analogs produce 2‑ to 40‑fold increases in antinociception, sedation, and catalepsy relative to (−)‑Δ8‑THC, and AM‑087's extreme in vitro potency predicts robust in vivo efficacy [1]. It is therefore suitable as a positive control in mouse tetrad assays when a highly potent classical cannabinoid agonist is required to define the upper bound of cannabinoid‑induced behavioral effects.

CB1-CB2 Crosstalk Studies with Intermediate Selectivity

Unlike the ultraselective AM‑2389 (26‑fold CB1‑selective) or the non‑selective CP 55,940, AM‑087's ~15‑fold selectivity places it in an intermediate range that permits measurable CB2 engagement while still favoring CB1 activation [1][2]. This profile is suited for investigations of CB1‑CB2 heterodimerization or functional antagonism where complete silencing of either receptor would confound the biological readout.

Application

Selection Property

Validation Focus

CB1‑Selective Profiling in Neuronal Tissue

High‑affinity CB1 agonism with moderate subtype selectivity

Confirm CB1‑mediated signaling without saturating CB2 in co‑expression models

Halogenated Cannabinoid SAR Benchmarking

Brominated C3 side‑chain reference with reported affinity enhancement

Compare new analog binding against AM‑087 to assess halogen‑bonding contributions

Positive Control in Cannabinoid Behavioral Assays

High in vitro potency translated to robust in vivo response (class‑level evidence)

Define upper‑bound CB1 activation in rodent tetrad models; verify assay‑specific efficacy

CB1‑CB2 Crosstalk Studies

Intermediate selectivity (~15‑fold) permits CB2 co‑engagement

Evaluate heterodimerization or functional antagonism without full receptor silencing

• [1] Wikipedia contributors. List of AM cannabinoids. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/List_of_AM_cannabinoids (accessed 2026-04-23). View Source
• [2] Makriyannis A, et al. Pharmacological evaluation of halogenated Δ8-THC analogs. Pharmacol Biochem Behav. 1991;40(3):509–515. View Source